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Compound of Interest

Compound Name: 5-Bromo-3-phenyl salicylic acid

Cat. No.: B1663761

Essential Safety and Handling Guide for 5-Bromo-3-
phenyl salicylic acid

This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with 5-Bromo-3-phenyl salicylic acid.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

Immediate Safety Protocols:

Before handling 5-Bromo-3-phenyl salicylic acid, ensure that a safety shower and eyewash
station are readily accessible. It is imperative to handle this compound within a certified
chemical fume hood to minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent skin, eye, and
respiratory exposure.
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Protection Type

Specific Equipment

Rationale and Best
Practices

Eye Protection

Chemical safety goggles or a

face shield

Essential for protecting eyes
from splashes. Standard safety
glasses do not provide

adequate protection.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves for any signs of
degradation or perforation
before use.[1][2] Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.[1]

Body Protection

Laboratory coat

A fully fastened lab coat
provides a barrier against

accidental spills.[1][3]

Respiratory Protection

Use in a well-ventilated area or

fume hood

To minimize the inhalation of
any potential vapors or
aerosols, all handling of the
compound should be
performed within a certified
chemical fume hood.[1][3][4]

Foot Protection

Closed-toe shoes

Protects feet from spills and
falling objects.[1][3]

Hazard Summary

5-Bromo-3-phenyl salicylic acid presents the following hazards as classified under the
Globally Harmonized System (GHS):
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[4]
Acute toxicity, oral Category 4 5]
] S H315: Causes skin irritation[4]
Skin corrosion/irritation Category 2 5]
Serious eye damage/eye H319: Causes serious eye
L Category 2A L
irritation irritation[4][5]
Specific target organ toxicity, H335: May cause respiratory
. Category 3 o
single exposure irritation[4][5]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure your designated workspace within the chemical fume hood is clean and

uncluttered.
o Assemble all necessary equipment and reagents before handling the compound.
o Put on all required personal protective equipment as detailed in the table above.[1]
» Handling:

When transferring the compound, do so carefully to avoid the generation of dust or

o

aerosols.[4]

o

Keep the container tightly sealed when not in use to prevent the release of any potential
vapors.[4]

o

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[4]

o

o Cleanup:
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o After handling, decontaminate all work surfaces with an appropriate cleaning agent.
o Carefully remove and dispose of contaminated PPE.

o Wash hands and any exposed skin thoroughly with soap and water.[4]

Disposal Plan: Managing 5-Bromo-3-phenyl salicylic
acid Waste

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance. As a halogenated organic compound, 5-Bromo-3-phenyl salicylic acid requires
specific disposal procedures.[3]

Waste Segregation: Do not mix 5-Bromo-3-phenyl salicylic acid waste with other waste
streams, especially non-halogenated waste.[6] It should be collected in a dedicated, properly
labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
"Halogenated Organic Waste," and the chemical name "5-Bromo-3-phenyl salicylic acid."

[3][6]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

Disposal: Arrange for the disposal of the chemical waste through your institution's
environmental health and safety office, following all local, state, and federal regulations.[3]
Never dispose of this chemical down the drain.[3]

Emergency Procedures

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[4]

« If on Skin: Wash with plenty of soap and water.[4] Take off contaminated clothing and wash it
before reuse.[4]
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¢ If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[4]

¢ If Swallowed: Rinse mouth.[4]

In all cases of exposure, seek immediate medical attention.
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Caption: Workflow for safely handling 5-Bromo-3-phenyl salicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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